(2R,4As,6aS,6aS,6bR,12S,12aR,14bS)-12-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid
(2R,4As,6aS,6aS,6bR,12S,12aR,14bS)-12-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
159359-64-5
VCID:
VC0234178
InChI:
InChI=1S/C30H46O4/c1-25(2)20-10-11-29(6)21(30(20,7)23(32)16-22(25)31)9-8-18-19-17-27(4,24(33)34)13-12-26(19,3)14-15-28(18,29)5/h8,19-21,23,32H,9-17H2,1-7H3,(H,33,34)/t19-,20?,21+,23+,26-,27-,28-,29-,30+/m1/s1
SMILES:
CC1(C2CCC3(C(C2(C(CC1=O)O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C
Molecular Formula:
C36H24N6
Molecular Weight:
470.7 g/mol
(2R,4As,6aS,6aS,6bR,12S,12aR,14bS)-12-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid
CAS No.: 159359-64-5
Main Products
VCID: VC0234178
Molecular Formula: C36H24N6
Molecular Weight: 470.7 g/mol
| CAS No. | 159359-64-5 |
|---|---|
| Product Name | (2R,4As,6aS,6aS,6bR,12S,12aR,14bS)-12-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid |
| Molecular Formula | C36H24N6 |
| Molecular Weight | 470.7 g/mol |
| IUPAC Name | (2R,4aS,6aS,6aS,6bR,12S,12aR,14bS)-12-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid |
| Standard InChI | InChI=1S/C30H46O4/c1-25(2)20-10-11-29(6)21(30(20,7)23(32)16-22(25)31)9-8-18-19-17-27(4,24(33)34)13-12-26(19,3)14-15-28(18,29)5/h8,19-21,23,32H,9-17H2,1-7H3,(H,33,34)/t19-,20?,21+,23+,26-,27-,28-,29-,30+/m1/s1 |
| Standard InChIKey | OLBGREBERCXYAJ-UEDINLSZSA-N |
| Isomeric SMILES | C[C@]12CC[C@@](C[C@@H]1C3=CC[C@H]4[C@]([C@@]3(CC2)C)(CCC5[C@@]4([C@H](CC(=O)C5(C)C)O)C)C)(C)C(=O)O |
| SMILES | CC1(C2CCC3(C(C2(C(CC1=O)O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C |
| Canonical SMILES | CC1(C2CCC3(C(C2(C(CC1=O)O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C |
| Synonyms | 1-hydroxy-3-oxoolean-12-en-30-oic acid dillenic acid C |
| PubChem Compound | 190943 |
| Last Modified | Nov 11 2021 |
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